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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092

An In-depth Technical Guide to Ethyl 2-(chlorosulfonyl)acetate
Topic: Ethyl 2-(chlorosulfonyl)acetate CAS Number: 55896-93-0

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It details the physicochemical properties, synthesis,
reactivity, and key applications of Ethyl 2-(chlorosulfonyl)acetate, a versatile reagent in
modern organic synthesis.

Physicochemical Properties

Ethyl 2-(chlorosulfonyl)acetate is a colorless liquid with a molecular formula of C4H7CIOA4S.
[1][2] It is sensitive to moisture and should be stored under an inert atmosphere at 2-8°C.[1][3]
Its properties are summarized in the table below.
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Property Value Reference
CAS Number 55896-93-0 [1]
Molecular Formula C4H7CIO4S [1][2]
Molecular Weight 186.61 g/mol [1114]
Melting Point 16.2 °C (lit.) [1][5]
Boiling Point 117-118 °C (lit.) [1][5]
Density 1.049 g/mL at 25 °C (lit.) [1][5]

Refractive Index (n20/D)

1.371 (lit.)

[1]

Vapor Pressure

11.4 mm Hg (20 °C)

[1]5]

Flash Point

104 °F

[1]

Solubility

Benzene, Chloroform

[1]

Physical Form

Liquid

[3]

Storage Temperature

2-8°C, Inert atmosphere

[1]3]

Synthesis of Ethyl 2-(chlorosulfonyl)acetate

The synthesis of Ethyl 2-(chlorosulfonyl)acetate can be achieved through multiple routes.
The most commonly cited methods start from either ethyl bromoacetate or chlorosulfonyl acetyl
chloride.
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Synthesis from Ethyl Bromoacetate

Sodium Sulfite
(Na2S0s)

Phosphorus Pentachloride
(PCls)

+ Na2S0s3 Sodium 2-Ethoxy- + PCls, 100°C

Ethyl Bromoacetate 2-oxoethanesulfonate Ethyl 2-(chlorosulfonyl)acetate

Esterification Method

Ethanol

Chlorosulfonyl Acetyl Chloride + Ethanol, Diethyl Ether Ethyl 2-(chlorosulfonyl)acetate
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Core Reactivity: Sulfonamide Formation

Base (e.g., Triethylamine)

Primary/Secondary Amine
(R-NHz or R2NH)

+ Amine, Base

Ethyl 2-(chlorosulfonyl)acetate

Arylsulfamoyl-

acetic acid ethyl ester
(A Sulfonamide)

General Experimental Workflow

Dissolve Aniline (1) and
Triethylamine in DCM

\ 4

Add Ethyl 2-(chlorosulfonyl)acetate (2)
to the solution

A4

Stir reaction mixture
(Time and Temp. as required)

\ 4

Monitor reaction progress
(e.g., by TLC)

\ 4

Aqueous Work-up
(e.g., wash with water, brine)

A4

Extract with organic solvent

A4

Dry organic layer
(e.g., over Na2S0a)

\ 4

Purify product (3)
(e.g., Column Chromatography)

End: Obtain pure
Arylsulfamoylacetic acid ethyl ester
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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